2-(4-bromophenyl)-N-(2-hydroxyethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-(4-bromophenyl)-N-(2-hydroxyethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C10H10BrN5O2/c11-7-1-3-8(4-2-7)16-14-9(13-15-16)10(18)12-5-6-17/h1-4,17H,5-6H2,(H,12,18)
• InChI Key: GESBOTJWAIIOAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2N=C(N=N2)C(=O)NCCO)Br
• Molecular Formula: C10H10BrN5O2
• Molecular Weight: 312.12 g/mol

Description

2-(4-bromophenyl)-N-(2-hydroxyethyl)-2H-tetrazole-5-carboxamide is a chemical compound that belongs to the class of tetrazole derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Chemical Sensors and Detection

• PDBT (2,2′-(1,4-phenylene)bis(3-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)acrylonitrile)) , a derivative of this compound, has been synthesized as a novel sensor. .

Water Quality Monitoring

• Given its sensitivity to CN−, PDBT can be employed for detecting cyanide contamination in water samples. .

Mechanism of Action

Mode of Action

It’s possible that it interacts with its targets through a radical approach , but more detailed studies are required to confirm this and to understand the resulting changes at the molecular level.

Biochemical Pathways

It’s suggested that it might be involved in the protodeboronation of alkyl boronic esters . This process is a valuable transformation in organic synthesis .